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Compound of Interest

Compound Name: 14:0 EPC chloride

Cat. No.: B15577609

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory chemicals is paramount to ensuring a safe and compliant work
environment. This guide provides essential safety and logistical information for the proper
disposal of 14:0 EPC chloride (1,2-dimyristoyl-sn-glycero-3-ethylphosphocholine chloride), a
cationic lipid utilized in liposome formulation for drug delivery applications. Adherence to these
procedures is critical due to the potential hazards associated with this compound and its
components.

Essential Safety & Handling Information

While specific hazard information for 14:0 EPC chloride is not extensively documented, the
presence of a chloride salt and its use in organic synthesis warrants a cautious approach. A
safety data sheet for a related compound containing Myristoyl chloride indicates that it is a
corrosive liquid, acidic, and organic, n.o.s.. Therefore, handling 14:0 EPC chloride requires
stringent safety measures to prevent contact with skin, eyes, and the respiratory tract.

Key Physical and Chemical Properties:
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Property Value

CAS Number 186492-53-5[1][2]
Molecular Formula C38H77CINOSP[1][3]
Molecular Weight 742.45 g/mol [1]
Purity >99%[2][3]

Storage Temperature -20°C[2][3][4]
Stability 1 Year[2]

Light Sensitive Yes|[2]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of 14:0 EPC chloride.
This procedure is based on general guidelines for handling corrosive and organic chemical
waste and should be adapted to comply with all local and national regulations.

1. Personal Protective Equipment (PPE): Before handling 14:0 EPC chloride for disposal,
ensure you are wearing the appropriate PPE:

o Eye Protection: Chemical safety goggles are mandatory.

e Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).

o Body Protection: A lab coat or chemical-resistant apron is required.

» Respiratory Protection: Use a fume hood to avoid inhaling any potential vapors or dust.
2. Waste Segregation and Collection:

« Original Container: Whenever possible, leave the chemical waste in its original container.

» Designated Waste Container: If transferring is necessary, use a clearly labeled, corrosive-
resistant container. Do not mix 14:0 EPC chloride waste with other chemical waste streams.
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e Labeling: The waste container must be clearly labeled with "Hazardous Waste," the chemical
name ("14:0 EPC chloride" or "Myristoyl-L-a-lysophosphatidylcholine chloride™), and the
associated hazards (e.g., "Corrosive," "Organic").

3. Spill Management: In the event of a spill, immediate action is necessary:

o Evacuate: Clear the immediate area of all personnel.

e Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

o Contain: Cover drains to prevent environmental release.

o Absorb: Use a liquid-absorbent material, such as Chemizorb®, to contain the spill.

o Collect: Carefully collect the absorbed material and place it in a designated hazardous waste
container.

» Decontaminate: Clean the affected area thoroughly.
4. Final Disposal:

o Storage: Store the sealed and labeled hazardous waste container in a designated, secure
area away from incompatible materials.

» Professional Disposal: Arrange for the disposal of the waste through an approved and
licensed waste disposal company. Do not attempt to dispose of this chemical down the drain
or in regular trash.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the safe
disposal of 14:0 EPC chloride.
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Caption: Workflow for the safe disposal of 14:0 EPC chloride.
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By adhering to these detailed procedures, laboratory personnel can mitigate the risks
associated with 14:0 EPC chloride and ensure its disposal is handled in a safe,
environmentally responsible, and compliant manner. This commitment to safety protocols is
fundamental to building a culture of trust and responsibility within the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15577609#14-0-epc-chloride-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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